Cas no 2153993-42-9 (2-(but-3-yn-1-yl)(methyl)amino-3-fluoropyridine-4-carboxylic acid)

• Product Name: 2-(but-3-yn-1-yl)(methyl)amino-3-fluoropyridine-4-carboxylic acid
• CAS No: 2153993-42-9
• MF: C₁₁H₁₁FN₂O₂
• MW: 222.215646028519
• CID: 6258317
• PubChem ID: 165778550
• Update Time: 2025-05-23

2-(but-3-yn-1-yl)(methyl)amino-3-fluoropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)(methyl)amino-3-fluoropyridine-4-carboxylic acid
• 2153993-42-9
• 2-[(but-3-yn-1-yl)(methyl)amino]-3-fluoropyridine-4-carboxylic acid
• EN300-1450088

• Inchi： 1S/C11H11FN2O2/c1-3-4-7-14(2)10-9(12)8(11(15)16)5-6-13-10/h1,5-6H,4,7H2,2H3,(H,15,16)
• InChI Key： XDTNMJPQZZVUCE-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CN=C1N(C)CCC#C

Computed Properties

• Exact Mass: 222.08045576g/mol
• Monoisotopic Mass: 222.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.4Ų

Additional information on 2-(but-3-yn-1-yl)(methyl)amino-3-fluoropyridine-4-carboxylic acid

2-(But-3-Yn-1-Yl)(Methyl)Amino-3-FluoroPyridine-4-Carboxylic Acid: A Comprehensive Overview

2-(But-3-Yn-1-Yl)(Methyl)Amino-3-FluoroPyridine-4-Carboxylic Acid, also known by its CAS number CAS No. 2153993-42-9, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising properties. In this article, we delve into the structural features, synthesis methods, and recent advancements in research related to this compound.

The molecular structure of 2-(But-3-Yn-1-Yl)(Methyl)Amino-3-fluoropyridine-4-carboxylic acid is a testament to the ingenuity of modern organic synthesis. The presence of a fluorine atom at the third position of the pyridine ring introduces electronic effects that significantly influence the compound's reactivity and stability. Additionally, the substitution of a butynyl group at the second position further enhances its chemical versatility. Recent studies have highlighted the importance of such structural modifications in tailoring the properties of heterocyclic compounds for specific applications.

One of the most notable aspects of this compound is its synthesis methodology. Researchers have developed efficient routes to synthesize CAS No. 2153993-42-9, leveraging advanced techniques such as click chemistry and palladium-catalyzed cross-couplings. These methods not only ensure high yields but also minimize environmental impact, aligning with current trends toward sustainable chemical practices. The use of transition metal catalysts has been particularly impactful, enabling precise control over the regioselectivity and stereoselectivity of the reactions.

The physical and chemical properties of 2-(But-3-Yn... are equally intriguing. Its solubility profile, thermal stability, and spectroscopic characteristics have been extensively studied, providing valuable insights into its behavior under various conditions. For instance, UV-vis spectroscopy has revealed unique absorption bands that could be exploited in optoelectronic devices. Furthermore, computational studies using density functional theory (DFT) have shed light on its electronic structure, paving the way for predictive modeling in material design.

In terms of applications, this compound holds promise in several domains. Its ability to act as a precursor in the synthesis of more complex molecules makes it invaluable in drug discovery and materials science. Recent research has explored its potential as a building block for constructing advanced materials with tailored functionalities, such as stimuli-responsive polymers and coordination polymers. Additionally, its role in catalysis has been investigated, with promising results indicating enhanced catalytic activity in certain transformations.

The biological activity of CAS No. 2153993... is another area that has attracted significant attention. Preliminary assays have demonstrated moderate activity against certain enzymes, suggesting its potential as a lead compound in drug development. Collaborative efforts between chemists and biologists are currently underway to optimize its bioavailability and efficacy while minimizing adverse effects.

In conclusion, 2-(But...-carboxylic acid, or CAS No. 2153993..., represents a cutting-edge advancement in organic chemistry. Its intricate structure, versatile synthesis methods, and diverse applications underscore its importance in both academic and industrial settings. As research continues to unfold, this compound is poised to make significant contributions to fields ranging from pharmaceuticals to advanced materials.